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Compound of Interest

Compound Name: 2-Ethylhexanoyl! chloride

Cat. No.: B1329509

CAS Number: 760-67-8

This technical guide provides a comprehensive overview of 2-Ethylhexanoyl chloride, a key
chemical intermediate in various industrial applications. The document is intended for
researchers, scientists, and professionals in the fields of drug development, polymer science,
and agrochemical synthesis. It details the compound's properties, synthesis, and significant
applications, supported by experimental protocols and schematic diagrams.

Chemical and Physical Properties

2-Ethylhexanoyl chloride is a colorless to light yellow liquid with a pungent odor.[1] Itis a
reactive acyl chloride that is miscible with common organic solvents but reacts with water.[1][2]
The key physical and chemical properties are summarized in the tables below.

Property Value Reference(s)
CAS Number 760-67-8 [31[4]
Molecular Formula CsH1sCIO [3]

Molecular Weight 162.66 g/mol [31[5]
Appearance Colorless to yellowish liquid [1][6]

Odor Pungent [1]
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Table 2: Physical Properties of 2-Ethylhexanoyl Chloride

Property Value Reference(s)
Density 0.939 g/mL at 25 °C [3]

Boiling Point 67-68 °C at 11 mmHg [31[5]

Melting Point <-75°C [61[7]

Flash Point 79 °C [61[7]

Vapor Pressure 0.72 mmHg at 67.7 °C [31[6]
Refractive Index n20/D 1.433 [3]

- Miscible with common organic
Solubility _ [1][2]
solvents, reacts with water

Safety and Handling

2-Ethylhexanoyl chloride is a corrosive substance that can cause severe skin burns and eye
damage.[6][7] It is also harmful if swallowed or inhaled.[7] Due to its reactivity with water, it
should be handled in a dry, well-ventilated area, and stored away from moisture and sources of
ignition.[6]

Table 3: GHS Hazard Information for 2-Ethylhexanoyl
Chloride

Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

. _ H314: Causes severe skin burns and eye
Skin Corrosion (Category 1B) 4
amage

Corrosive to metals (Category 1) H290: May be corrosive to metals

Synthesis of 2-Ethylhexanoyl Chloride
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The most common laboratory and industrial synthesis of 2-Ethylhexanoyl chloride involves
the reaction of 2-ethylhexanoic acid with a chlorinating agent, such as thionyl chloride or
phosgene.[2]

Experimental Protocol: Synthesis from 2-Ethylhexanoic
Acid and Thionyl Chloride

This protocol describes a general procedure for the synthesis of an acyl chloride from a
carboxylic acid.

Materials:

o 2-Ethylhexanoic acid

e Thionyl chloride

» Reaction flask with a reflux condenser and a gas outlet to neutralize HCI gas

Procedure:

¢ In a well-ventilated fume hood, charge a round-bottomed flask with 2-ethylhexanoic acid.

» Slowly add an excess of thionyl chloride (typically 2-3 molar equivalents) to the flask at room
temperature with stirring.

o Heat the reaction mixture to reflux (approximately 70-80 °C) and maintain for 2-3 hours, or
until the evolution of hydrogen chloride and sulfur dioxide gas ceases.[3][6]

 After cooling to room temperature, remove the excess thionyl chloride by distillation under
reduced pressure.

e The crude 2-Ethylhexanoyl chloride is then purified by fractional distillation under vacuum.

[6]
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2-Ethylhexanoic Acid Thionyl Chloride (SOCIz2)
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2-Ethylhexanoyl Chloride
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Caption: Synthesis of 2-Ethylhexanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexanoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329509#2-ethylhexanoyl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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